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Compound of Interest

Compound Name: Butyl(2-phenylethyl)lamine
CAS No.: 23068-45-3
Cat. No.: B3118072

Get Quote

Executive Summary

The molecular formula C12H19N represents a critical class of amine intermediates and
bioactive substances, most notably 2,6-Diisopropylaniline (a key precursor for propofol and
Schrock carbenes) and various N-alkylated phenethylamines (e.g., N-propylamphetamine).[1]

[21[3]
Validating the elemental composition of these compounds presents a dual analytical challenge:

o High Carbon Content (~81.3%): Requires robust oxidation capabilities in the combustion
chamber.[1][2][4]

» \olatility & Hygroscopicity: Many C12H19N isomers are volatile liquids or hygroscopic salts,
leading to "drift" in Carbon/Hydrogen values if not handled with specific encapsulation
protocols.[1][2][4]
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This guide compares the performance of industry-standard calibration materials (Acetanilide,
Sulfanilamide, BBOT) specifically for C12H19N analysis and outlines a self-validating workflow
to ensure data integrity.

Part 1: Strategic Selection of Calibration Standards

In Elemental Analysis (CHN/CHNS), the "Standard" is the compound used to determine the K-
factor (response factor) of the instrument.[4] The "Golden Rule" of microanalysis is to choose a
standard that closely mimics the elemental ratios and combustion behavior of your analyte.[4]

Target Analyte: C12H19N
e Theoretical Composition: C: 81.30% | H: 10.80% | N: 7.90%][2]

e Physical State: Often Liquid (Free base) or Crystalline Solid (HCI salt).[1][2][4]

Comparative Analysis of Calibration Standards

The following table contrasts the three most common certified reference materials (CRMs)
against the C12H19N target.
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Standard Formula

Technical
. Match .
% Carbon % Nitrogen Verdict for

Ratin
g C12H19N

Acetanilide C8HI9NO

The Industry
Workhorse.
Best overall
balance.[1][2]
[4] Its C:N
ratio is
reasonably
close to
71.09% 10.36% High C12H19N.[1]
[21[4] 1t
combusts
cleanly and is
stable.[1][2]
[4]
Recommend
ed primary
standard.

Sulfanilamide C6H8N202S

Poor Match.
Carbon
content is too
low (41% vs
81%).[1][2][4]
Calibrating
41.84% 16.27% Low with this may
lead to
linearity
errors at the
high carbon
range of
C12H19N.[4]

BBOT C26H26N20

2S

72.53% 6.51% Medium Good
Alternative.

Excellent if
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you are also
analyzing
Sulfur.[1][2][4]
The Nitrogen
% (6.51%) is
very close to
C12H19N
(7.90%),
reducing
extrapolation

error for N.

Anthracene C14H10 94.34%

0.00%

Specialized

High-C
Validation
Only. Use
only as a
secondary
check for
Carbon
recovery.[1]
[21[4]
Contains no
Nitrogen, so it
cannot
calibrate the
TCDI/IR
detector for
N.
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Expert Insight: While BBOT offers a Nitrogen percentage closer to the target, Acetanilide is
preferred for C12H19N because it lacks Sulfur (which can poison catalysts if not required) and
has a sharper combustion profile.[1] Avoid Sulfanilamide for this specific formula; the large gap

in Carbon content (40% vs 80%) introduces unnecessary uncertainty.[1][4]

Part 2: The Volatility Challenge - Protocol for Liquid
Amines

The most common source of failure in C12H19N analysis (specifically for liquid isomers like
2,6-Diisopropylaniline) is sample evaporation inside the autosampler before combustion.[4]

Protocol: Cold-Weld Liquid Encapsulation

Do not use standard open-top tin boats.
o Material: Use Smooth Wall Tin Capsules (e.g., 5x9 mm) capable of cold-welding.
e Sealing: Use a manual press or automated liquid sealer.[1][2][4]

e The "Double-Shot" Technique:

o

Tare the empty capsule.[2][4]

[¢]

Inject 2—3 mg of C12H19N liquid using a gas-tight syringe.[1][2][4]

[e]

Immediately seal the capsule.

o

Weigh the sealed capsule.[2][4]

Verification: Place the sealed capsule on the balance for 30 seconds. If the weight

o

decreases by >0.005 mg, the seal is defective.[4] Discard.

Part 3: Self-Validating Experimental Workflow
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To ensure scientific integrity (E-E-A-T), you must prove your system is in control before
consuming valuable samples.[1][2][4] Use this "Bracketing" workflow.

Workflow Diagram (DOT Visualization)
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Caption: Self-validating CHN analysis workflow ensuring calibration stability before and during
C12H19N sample runs.

Part 4: Orthogonal Validation (Alternative Methods)

Elemental Analysis provides the ratio of atoms but not the structure.[4] For drug development,
EA must be cross-validated with orthogonal techniques, especially when the "C12H19N"
compound could be one of several isomers (e.g., N-propylamphetamine vs. 2,6-
Diisopropylaniline).[1][2]

1. GC-FID/MS (For Volatile Liquids)

If CHN analysis yields inconsistent Carbon results (e.g., 78% instead of 81%) due to volatility,
use Gas Chromatography.[1][2]

e Method: Dilute sample in Methanol or Hexane.[1][2][4]

» Standard: Use a certified reference standard of the specific isomer (e.g., from Cayman
Chemical or LGC Standards).[4]

» Advantage: Avoids the evaporation issues of combustion analysis.[4]

2. Quantitative NMR (gNMR)
e Method: 1H-NMR with an internal standard (e.g., Maleic Acid or TCNB).[1][2][4]

o Application: Confirms the molar ratio of protons. For C12H19N, the integration of the alkyl
protons (isopropyl vs. propyl) definitively identifies the isomer, which CHN cannot do.

Summary of Recommendations
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Requirement Recommendation

Acetanilide (Best C:N match, stable, cost-

Primary Calibration Standard _
effective).

BBOT (If Sulfur analysis is also needed) or

Secondary Check Standard -
Acetanilide (as unknown).[1][2][4]

Cold-Weld Tin Capsules (Liquid) or Tin Discs

Sample Preparation ]
(Solid).[1][2][4]

Acceptance Criteria Carbon: £0.4%

N ] Evaporation of liquid sample.[1][2][4] Action:
Critical Failure Mode o ) ]
Weigh immediately before loading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Elemental Analysis Standards for C12H19N
Compounds: A Technical Comparison & Validation Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3118072/docs#elemental-
analysis-standards-for-c12h19n-compounds-a-technical-comparison-validation-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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